Cas no 22769-71-7 (1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-)
22769-71-7 structure
Product Name:1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-
CAS No:22769-71-7
MF:C21H26O3
MW:326.429346561432
CID:290512
PubChem ID:249313
Update Time:2025-04-19
1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy-
- 3-(5-cyclohexylpentyl)-4-hydroxynaphthalene-1,2-dione
- 2-(5-Cyclohexyl-pentyl)-3-hydroxy-[1,4]naphthochinon
- 2-(5-cyclohexyl-pentyl)-3-hydroxy-[1,4]naphthoquinone
- AC1L6O7H
- AC1Q6E5F
- AG-K-20131
- AR-1E7169
- CHEMBL319741
- CTK4F0144
- NSC67462
- 3-[5-Cyclohexylpentyl]-2-hydroxy-1,4-naphthoquinone
- DTXSID40290226
- NSC-67462
- 2-(5-Cyclohexylpentyl)-3-hydroxynaphthoquinone #
- MWXYNLYRCNXCMS-UHFFFAOYSA-N
- 22769-71-7
-
- Inchi: 1S/C21H26O3/c22-19-16-12-7-8-13-17(16)20(23)21(24)18(19)14-6-2-5-11-15-9-3-1-4-10-15/h7-8,12-13,15,22H,1-6,9-11,14H2
- InChI Key: UEWLMADGHFBAIG-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2C(C(C=1CCCCCC1CCCCC1)=O)=O
Computed Properties
- Exact Mass: 326.18800
- Monoisotopic Mass: 326.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.144
- Boiling Point: 486.1°Cat760mmHg
- Flash Point: 261.9°C
- Refractive Index: 1.568
- PSA: 54.37000
- LogP: 5.25190
1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Customs Data
- HS CODE:2914690090
- Customs Data:
China Customs Code:
2914690090Overview:
2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Summary:
2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,4-Naphthalenedione,2-(5-cyclohexylpentyl)-3-hydroxy- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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